Cas no 1797124-17-4 (1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide)

• Product Name: 1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide
• CAS No: 1797124-17-4
• MF: C₂₄H₂₇ClN₄O
• MW: 422.950384378433
• CID: 5405168
• Update Time: 2025-06-16

1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenyl)-N-[[1-(3-cyano-2-pyridinyl)-4-piperidinyl]methyl]cyclopentanecarboxamide
• 1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide

• Inchi： 1S/C24H27ClN4O/c25-21-7-5-20(6-8-21)24(11-1-2-12-24)23(30)28-17-18-9-14-29(15-10-18)22-19(16-26)4-3-13-27-22/h3-8,13,18H,1-2,9-12,14-15,17H2,(H,28,30)
• InChI Key： ZTLKECYRKNSMRO-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(Cl)C=C2)(C(NCC2CCN(C3=NC=CC=C3C#N)CC2)=O)CCCC1

Experimental Properties

• Density: 1.26±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 656.7±55.0 °C(Predicted)
• pka: 15.20±0.20(Predicted)

Additional information on 1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide

Introduction to 1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide (CAS No. 1797124-17-4) and Its Emerging Applications in Chemical Biology

1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide, identified by the chemical formula CAS No. 1797124-17-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and promising biological activities. This compound belongs to a class of molecules characterized by a cyclopentane core functionalized with a chlorophenyl group, a piperidine moiety, and a cyanopyridine substituent, which collectively contribute to its distinct pharmacological profile.

The structural architecture of 1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide positions it as a potential candidate for further exploration in drug discovery and therapeutic development. The presence of the chlorophenyl group introduces a hydrophobic interaction surface, while the piperidine ring enhances metabolic stability and binding affinity. The cyanopyridine component, on the other hand, adds a layer of electronic complexity that can modulate interactions with biological targets. These features make the compound an intriguing subject for studying its interactions with proteins, enzymes, and other biomolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the chlorophenyl and piperidine moieties may engage in hydrophobic and hydrogen bonding interactions, respectively, with key residues in target proteins. The cyanopyridine substituent has been shown to interact with aromatic pockets or negatively charged residues, depending on the specific target. These insights have guided the design of derivatives with enhanced potency and selectivity.

In the realm of medicinal chemistry, the synthesis of analogs of 1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide has been extensively investigated. Researchers have explored modifications at various positions within the molecule to optimize pharmacokinetic properties, such as solubility, bioavailability, and metabolic clearance. For instance, replacing the chlorophenyl group with fluorinated aromatic rings has been shown to improve binding affinity in certain cases. Similarly, alterations to the piperidine ring have led to compounds with enhanced selectivity for specific biological pathways.

The cyanopyridine moiety has also been a focal point for structural optimization efforts. By introducing different substituents at the 3-position of the pyridine ring, chemists have generated libraries of compounds with varying biological activities. Some derivatives have demonstrated potent inhibitory effects on enzymes involved in inflammatory pathways, making them attractive candidates for treating chronic inflammatory diseases. Others have shown promise in modulating neurotransmitter receptors, which could have implications for neurodegenerative disorders.

One particularly notable area of research involves the use of 1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide as a scaffold for developing kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are frequently implicated in cancer and other diseases. Studies have shown that derivatives of this compound can selectively inhibit specific kinases by binding to their active sites or allosteric pockets. The combination of structural features such as the chlorophenyl, piperidine, and cyanopyridine groups allows for precise tuning of binding interactions, leading to highly selective inhibitors with minimal off-target effects.

Another emerging application lies in the field of immunotherapy. Researchers have hypothesized that compounds like 1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yl]methyl}cyclopentane-1-carboxamide could modulate immune cell function by interacting with receptors or signaling molecules on immune cells. Preliminary studies suggest that certain derivatives may enhance T-cell activation or suppress inappropriate immune responses, which could be beneficial in treating autoimmune diseases or cancer immunotherapy.

The synthesis of this compound presents unique challenges due to its complex structure. Multi-step synthetic routes involving cross-coupling reactions, nucleophilic substitutions, and cyclization steps are typically employed to construct the desired framework. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce larger quantities of material for biological testing. High-throughput screening techniques have further accelerated the discovery process by allowing rapid evaluation of thousands of derivatives.

In conclusion,1-(4-chlorophenyl)-N-{[1-(3-cyanopyridin-2-yl)piperidin-4-yi]methyl}cyclopentane - 1 - carboxamide (CAS No . 1797124 - 17 - 4 ) is a structurally complex organic compound with significant potential in drug discovery . Its unique combination of functional groups , coupled with recent advances in computational modeling and synthetic chemistry , has positioned it as a valuable scaffold for developing novel therapeutic agents . Further research is warranted to fully explore its biological activities and translational potential . p >